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Compound of Interest

Compound Name: Cesium iodate
CAS No.: 13454-81-4
Cat. No.: B079846

Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

\

This document provides a comprehensive overview of Cesium lodate (CslOs), detailing its
chemical and physical properties, synthesis methodologies, and relevant applications. The
information is curated to support advanced research and development activities.

Core Chemical Identifiers

Identifier Value
CAS Number 13454-81-4[1]
Molecular Formula CslOs[1]

Quantitative Data Summary

The following table summarizes the key quantitative properties of Cesium lodate, compiled for

ease of reference and comparison.
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Property Value Unit Notes

Molecular Weight 307.808 g/mol [1]

Appearance White crystalline solid - [1]

Density 4.66 - 5.28 g/cm3 [1112]

Water Solubility 2.6 /100 mL at 24°CJ[1]

Crystal Structure Monoclinie, Cubie, - Exhibts .
Rhombohedral polymorphism[1]

Band Gap 4.2 ev [1]

lonization Energy ~9.2 eV [1]

Experimental Protocols: Synthesis of Cesium lodate

The synthesis of Cesium lodate can be achieved through several methods. Below is a detailed
protocol for a common aqueous reaction method.

Protocol: Aqueous Reaction of Cesium Carbonate with
lodic Acid

This method relies on the neutralization reaction between a cesium salt and iodic acid to
produce Cesium lodate.

Materials:

e Cesium Carbonate (Cs2CO3)
 lodic Acid (HIO3)

e Deionized Water

Procedure:

» Prepare separate aqueous solutions of Cesium Carbonate and lodic Acid.
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 Stoichiometrically mix the iodic acid and cesium carbonate solutions.[3]

 Boil the resulting solution to ensure the reaction goes to completion.[3]

e Upon cooling, small cubic crystals of Cesium lodate will precipitate out of the solution.[3]
o Filter the product from the solution.[3]

» Wash the collected crystals with cold deionized water to remove any remaining soluble
impurities.[3]

e Press the crystals on filter paper to remove excess water.[3]
e Dry the final product at 100°C.[3]

Alternative Synthesis: A good yield of cesium iodate can also be obtained by passing chlorine
gas into a hot, concentrated solution containing a mixture of cesium iodide and cesium
hydroxide.[3] Additionally, hydrothermal techniques are employed for synthesizing complex
cesium iodate compounds.[1]

Visualization of Synthesis Workflow

The following diagram illustrates the logical workflow for the aqueous synthesis of Cesium
lodate.
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Aqueous synthesis workflow for Cesium lodate.
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Applications and Relevance to Drug Development

Cesium lodate is a material with significant applications in nonlinear optics due to its large
second-harmonic generation (SHG) effects and high laser damage threshold.[1] It also serves
as a structural template for synthesizing novel compounds with tailored optical and electrical
properties.[1]

While direct applications of Cesium lodate in drug development are not widely documented,
the broader class of iodine-containing compounds is highly relevant to the pharmaceutical and
medical fields.

e Medical Imaging: A related compound, Cesium lodide (Csl), is extensively used as a
scintillator in medical imaging technologies like X-ray detectors and Positron Emission
Tomography (PET).[4][5][6][7][8] In these applications, Csl converts X-rays or gamma rays
into visible light, which is then detected to form an image.[6][9]

» Radioiodine Prophylaxis: Potassium iodate (KIOs) is used as a prophylaxis against the
absorption of radioactive iodine by the thyroid gland in the event of a nuclear incident.[10]
[11]

» Drug Delivery Systems: Recent research has explored the use of nanoparticle-based drug
delivery systems loaded with potassium iodide for targeted therapy in anaplastic thyroid
cancer, leveraging the thyroid's natural iodine uptake mechanism.[12]

The study of iodates such as Cesium lodate can provide valuable insights for the development
of novel materials and agents in these and other related areas of medical science and drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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